Cas no 31678-73-6 (2H-Pyran-2-one, 3-methyl-)
2H-Pyran-2-one, 3-methyl- structure
Product Name:2H-Pyran-2-one, 3-methyl-
CAS No:31678-73-6
MF:C6H6O2
MW:110.110641956329
CID:2821798
PubChem ID:12219859
Update Time:2024-03-01
2H-Pyran-2-one, 3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 3-methyl-
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- Inchi： 1S/C6H6O2/c1-5-3-2-4-8-6(5)7/h2-4H,1H3
- InChI Key： ZQAUXTFRVDANBD-UHFFFAOYSA-N
- SMILES： C1(=O)OC=CC=C1C
Computed Properties
- Exact Mass: 110.036779430g/mol
- Monoisotopic Mass: 110.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
2H-Pyran-2-one, 3-methyl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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